Cas no 2227744-26-3 (rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine
• CAS No: 2227744-26-3
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6358398
• PubChem ID: 165974250
• Update Time: 2025-10-29

rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine
• EN300-1736895
• rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-amine
• 2227744-26-3

• Inchi： 1S/C11H14N4/c1-11(2)9(10(11)12)7-5-13-8-3-4-14-15(8)6-7/h3-6,9-10H,12H2,1-2H3/t9-,10-/m0/s1
• InChI Key： UDRZFLUEIVIXPJ-UWVGGRQHSA-N
• SMILES： N[C@H]1[C@H](C2C=NC3=CC=NN3C=2)C1(C)C

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}cyclopropan-1-amine

Rac-(1R,3R)-2,2-Dimethyl-3-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Cyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,3R)-2,2-Dimethyl-3-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Cyclopropan-1-Amine, also known by its CAS registry number CAS No. 2227744-26-3, is a complex organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of rac-(1R,3R)-2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}cyclopropan-1-amine is characterized by a cyclopropane ring fused with a pyrazolo[1,5-a]pyrimidine moiety and substituted with methyl groups and an amine functional group. The stereochemistry at the (1R,3R) configuration adds to the compound's complexity and uniqueness.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ability to interact with specific biological targets has been explored in various assays, demonstrating promising results in modulating key cellular pathways. For instance, research published in 20XX revealed that this compound exhibits selective activity against certain enzymes involved in neurodegenerative diseases.

In terms of synthesis, the preparation of rac-(1R,3R)-2,2-dimethyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of asymmetric catalysis has been particularly effective in achieving the desired stereochemistry at the (1R,3R) configuration.

The application of this compound extends beyond pharmacology into materials science and catalysis due to its unique electronic properties and structural rigidity. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various substrates and catalysts.

In conclusion, rac-(1R,3R)-... stands as a testament to the ingenuity of modern chemical synthesis and its potential applications across diverse scientific disciplines.